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Compound of Interest

Compound Name: DCPD

Cat. No.: B7800370

A Comparative Guide to the Mechanical Properties of pDCPD and Other Thermoset Polymers

This guide provides a detailed comparison of the mechanical properties of
polydicyclopentadiene (pDCPD) against other common thermoset polymers, including epoxy,
polyurethane, and unsaturated polyester resins. The information is intended for researchers,
scientists, and materials engineers to facilitate material selection for various applications. All
guantitative data is summarized in tables, and detailed experimental protocols for key
mechanical tests are provided.

Data Presentation: Mechanical Properties of
Thermoset Polymers

The following table summarizes the typical mechanical properties of pDCPD, epoxy,
polyurethane, and unsaturated polyester. It is important to note that these values can vary
significantly based on the specific formulation, curing conditions, and the presence of fillers or
reinforcements.
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pDCPD
. . Unsaturate
Mechanical (Polydicycl Epoxy Polyurethan Test
. . d Polyester
Property opentadien  Resin e (PU) . Standard
Resin (UPR)
e)
Tensile 35-73 10-50 45-70 ASTM D638/
55 - 130 MPa
Strength MPa[1] MPa[2] MPa[3][4] ISO 527
Young's 1770 - 3100 2400 - 4500 10 - 1000 513 - 3500 ASTM D638/
Modulus MPa[1] MPa MPa MPa[3] ISO 527
Elongation at 300 - 700% 25-9.12% ASTM D638 /
2.7 - 15%][1] 3-6%
Break [2] [31[5] ISO 527
Izod Impact
22-30 0.25-1.0 5.9 kd/m? ] ) ASTM D256 /
Strength Varies widely
kJ/m[1] kJ/m (1ISO 180)[2] ISO 180
(Notched)
Rockwell Shore D80+  Shore D 70 -
R114[1] M85 - M110 ASTM D785
Hardness 5[2] 90[4]
Flexural 67 -75 60 - 100 ASTM D790/
80 - 140 MPa 110 MPa[2]
Strength MPa[1] MPa[3][4][6] ISO 178
Flexural 1850 - 2000 2500 - 4500 1530 - 3484 ASTM D790/
2379 MPa[2]
Modulus MPa[1] MPa MPa[3][6] ISO 178

Experimental Protocols

Detailed methodologies for the key experiments cited are outlined below. These protocols are

based on internationally recognized ASTM standards.

Tensile Properties of Plastics (ASTM D638)

This test method is used to determine the tensile properties of unreinforced and reinforced

plastics.

e Specimen Preparation: Test specimens are either injection molded or machined into a

standard dumbbell shape (Type I, II, lll, IV, or V). The specific dimensions depend on the

material's thickness and rigidity.
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o Conditioning: Specimens are conditioned for a minimum of 40 hours at a standard laboratory
atmosphere of 23 £ 2°C and 50 + 5% relative humidity.

e Test Procedure:

o

The thickness and width of the specimen’s narrow section are measured.

[¢]

The specimen is mounted into the grips of a universal testing machine.

o

An extensometer is attached to the specimen to measure strain.

[e]

A tensile load is applied at a constant crosshead speed until the specimen fractures. The
speed depends on the material's characteristics.

[e]

The force and elongation are recorded throughout the test.
» Data Calculation:
o Tensile Strength: The maximum stress the material can withstand before breaking.

o Young's Modulus (Modulus of Elasticity): The material's stiffness, calculated from the slope
of the initial linear portion of the stress-strain curve.

o Elongation at Break: The percentage increase in length that the material undergoes before
fracturing.

Izod Pendulum Impact Resistance of Plastics (ASTM
D256)

This test determines a plastic's resistance to impact from a swinging pendulum.

e Specimen Preparation: A rectangular bar of specified dimensions is prepared. For a notched
Izod test, a V-notch of a specific angle and depth is machined into the specimen.

o Conditioning: Specimens are conditioned as per the requirements of the material being
tested.

e Test Procedure:
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o The specimen is clamped vertically in the test fixture with the notch facing the direction of
the pendulum's strike.

o The pendulum is released from a specified height, allowing it to swing down and strike the
specimen.

o The energy absorbed by the specimen during the break is measured by the height to
which the pendulum swings after impact.

o Data Calculation: The impact strength is calculated by dividing the absorbed energy by the
thickness of the specimen at the notch and is typically expressed in Joules per meter (J/m)
or foot-pounds per inch (ft-Ib/in).

Rockwell Hardness of Plastics and Electrical Insulating
Materials (ASTM D785)

This method measures the indentation hardness of plastics.

e Specimen Preparation: The test specimen should have a minimum thickness of 6 mm and
possess flat, parallel surfaces.

» Conditioning: Specimens are conditioned in the standard laboratory atmosphere.

o Test Procedure (Procedure A):

o

The specimen is placed on the anvil of the Rockwell hardness tester.

[¢]

A minor load is applied, and the dial gauge is set to zero.

[¢]

A major load is then applied for a specified duration (typically 15 seconds).

o

The major load is removed, and after a recovery period of 15 seconds with the minor load
still applied, the Rockwell hardness number is read from the dial.

» Data Calculation: The Rockwell hardness number is read directly from the machine's scale.
The scale used (e.g., R, L, M, E, or K) depends on the material's hardness.
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Visualizations

The following diagrams illustrate the logical relationships and experimental workflows described
in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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